Cas no 887225-00-5 (1-(2,3-dihydro-1H-indol-1-yl)-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione)

• Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione
• CAS No: 887225-00-5
• MF: C₂₄H₂₃N₃O₃
• MW: 401.457725763321
• CID: 6530091
• Update Time: 2025-10-29

1-(2,3-dihydro-1H-indol-1-yl)-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-indol-1-yl)-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione
• 1-(2,3-dihydroindol-1-yl)-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]ethane-1,2-dione

• Inchi： 1S/C24H23N3O3/c28-22(25-12-5-6-13-25)16-26-15-19(18-8-2-4-10-21(18)26)23(29)24(30)27-14-11-17-7-1-3-9-20(17)27/h1-4,7-10,15H,5-6,11-14,16H2
• InChI Key： VBIAYZORLYALJY-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)CC1)(=O)C(C1C2=C(N(CC(=O)N3CCCC3)C=1)C=CC=C2)=O

Additional information on 1-(2,3-dihydro-1H-indol-1-yl)-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}ethane-1,2-dione

Compound 887225-00-5: A Comprehensive Overview

The compound with CAS No. 887225-00-5, known as 1-(2,3-dihydro-1H-indol-1-yl)-2-{1-[2-(pyrrolidin-1-yl)-2-oxoethyl]-1H-indol-3-yl}ethane-1,2-dione, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates indole moieties and a diketone group, making it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its indole-based framework is known to exhibit bioactivity across a range of biological systems, including anti-inflammatory, antioxidant, and anticancer properties. Researchers have also explored its ability to modulate key cellular pathways, such as the MAPK/ERK signaling cascade, which is critical in cancer progression and metastasis.

The synthesis of 887225-00-5 involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the pyrrolidine group into the molecule enhances its pharmacokinetic properties, improving bioavailability and stability. This makes it an attractive lead compound for further optimization in preclinical studies.

One of the most fascinating aspects of this compound is its ability to act as a dual-target inhibitor. Recent findings suggest that it can simultaneously inhibit both histone deacetylases (HDACs) and tyrosine kinases, which are key targets in oncology and inflammatory diseases. This dual-target approach not only increases its therapeutic potential but also reduces the likelihood of drug resistance.

In terms of structural analysis, the molecule's diketone group plays a crucial role in its interactions with biological targets. Computational studies using molecular docking have revealed that this group facilitates strong hydrogen bonding with critical residues in target proteins, enhancing binding affinity and selectivity.

The application of 887225-00-5 extends beyond pharmacology into materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. Researchers are currently investigating its potential as an active layer material in organic field-effect transistors (OFETs), where its electronic properties could lead to improved device performance.

Despite its promising attributes, further research is required to fully understand the compound's mechanism of action and safety profile. Ongoing clinical trials are evaluating its efficacy in treating solid tumors and inflammatory conditions, with early results showing encouraging outcomes.

In conclusion, compound 887225-00-5 represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs and advancing materials science.